Cas no 2361595-27-7 (Cyclohexanamine, 4-fluoro-4-methyl-, hydrochloride (1:1), cis-)

• Product Name: Cyclohexanamine, 4-fluoro-4-methyl-, hydrochloride (1:1), cis-
• CAS No: 2361595-27-7
• MF: C₇H₁₅ClFN
• MW: 167.652104616165
• CID: 6547872
• Update Time: 2025-06-12

Cyclohexanamine, 4-fluoro-4-methyl-, hydrochloride (1:1), cis- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanamine, 4-fluoro-4-methyl-, hydrochloride (1:1), cis-

• Inchi： 1S/C7H14FN.ClH/c1-7(8)4-2-6(9)3-5-7;/h6H,2-5,9H2,1H3;1H/t6-,7+;
• InChI Key： YQLALVULPVOQCN-UKMDXRBESA-N
• SMILES： C[C@]1(CC[C@H](N)CC1)F.Cl

Additional information on Cyclohexanamine, 4-fluoro-4-methyl-, hydrochloride (1:1), cis-

Exploring the Properties and Applications of Cyclohexanamine, 4-fluoro-4-methyl-, hydrochloride (1:1), cis- (CAS No. 2361595-27-7)

In the realm of organic chemistry and pharmaceutical research, Cyclohexanamine, 4-fluoro-4-methyl-, hydrochloride (1:1), cis- (CAS No. 2361595-27-7) has garnered significant attention due to its unique structural features and potential applications. This compound, characterized by its cyclohexane backbone and fluoro-methyl substitution, offers a fascinating case study for researchers exploring stereochemistry and bioactive molecule design. Its cis-configuration and hydrochloride salt form further enhance its stability and solubility, making it a valuable candidate for various scientific investigations.

The growing interest in fluorinated organic compounds has propelled research into molecules like Cyclohexanamine, 4-fluoro-4-methyl-, hydrochloride (1:1), cis-. Fluorination is a key strategy in modern drug design, as it can improve metabolic stability, bioavailability, and binding affinity. Recent studies highlight the role of fluoroalkyl groups in enhancing the pharmacokinetic properties of therapeutic agents, aligning with the current focus on precision medicine and targeted drug delivery. Researchers are particularly intrigued by how the 4-fluoro-4-methyl moiety in this compound might influence its interactions with biological targets.

From a synthetic chemistry perspective, the preparation of Cyclohexanamine, 4-fluoro-4-methyl-, hydrochloride (1:1), cis- involves sophisticated techniques to ensure high stereochemical purity. The demand for chiral building blocks in pharmaceutical synthesis has never been higher, driven by the need for enantiomerically pure drugs. This compound's cis-relative configuration presents both challenges and opportunities for asymmetric synthesis, a hot topic in organic chemistry forums and academic discussions. Its potential as an intermediate for CNS-active compounds is also under exploration, given the structural similarities to known bioactive molecules.

The physicochemical properties of CAS No. 2361595-27-7 make it particularly interesting for formulation scientists. The hydrochloride salt form improves its water solubility, addressing one of the most common hurdles in drug development - poor aqueous solubility of organic compounds. This characteristic is crucial for oral bioavailability, a key parameter in the current push for more effective small molecule therapeutics. Analytical chemists are developing robust methods for characterizing this compound, employing advanced techniques like HPLC-MS and NMR spectroscopy to ensure quality control in research applications.

In material science applications, the cyclohexylamine derivative structure of this compound shows promise for designing novel functional materials. The incorporation of fluorine atoms can significantly alter material properties, leading to potential applications in liquid crystal displays or specialty polymers. This aligns with the growing industrial demand for high-performance materials with tailored characteristics. The compound's stability under various conditions makes it a candidate for further exploration in these cutting-edge applications.

Environmental considerations are increasingly important in chemical research, and Cyclohexanamine, 4-fluoro-4-methyl-, hydrochloride (1:1), cis- is being evaluated for its green chemistry potential. Researchers are investigating sustainable synthesis routes and the compound's environmental fate, responding to the pharmaceutical industry's push toward greener processes. The fluorine atom's presence raises interesting questions about biodegradation pathways, making this compound relevant to current discussions on persistent organic pollutants and sustainable molecular design.

As the scientific community continues to explore CAS No. 2361595-27-7, its potential in medicinal chemistry becomes increasingly apparent. The combination of fluorine substitution and amine functionality offers multiple vectors for molecular interactions, potentially leading to novel enzyme inhibitors or receptor modulators. This aligns perfectly with current drug discovery trends focusing on allosteric modulation and protein-protein interaction inhibitors. The compound's rigid cyclohexane ring provides an excellent scaffold for exploring three-dimensional molecular diversity, a key aspect of modern fragment-based drug design.

The analytical characterization of Cyclohexanamine, 4-fluoro-4-methyl-, hydrochloride (1:1), cis- presents its own set of research opportunities. Advanced spectroscopic techniques are being employed to fully elucidate its structure and properties. The fluorine atom provides a sensitive NMR probe, while mass spectrometry helps confirm molecular identity and purity. These analytical challenges resonate with current discussions in quality by design (QbD) approaches to pharmaceutical development, where thorough molecular understanding is paramount.

Looking to the future, CAS No. 2361595-27-7 represents an exciting avenue for interdisciplinary research. Its potential applications span from pharmaceutical intermediates to advanced material components, reflecting the convergence of chemistry, biology, and materials science. As research methodologies continue to advance, particularly in computational chemistry and AI-assisted molecular design, compounds like this will likely play increasingly important roles in scientific innovation and technological development.